Cas no 49655-93-8 (2,7-Dihydroxy-1,8-naphthridine)

• Product Name: 2,7-Dihydroxy-1,8-naphthridine
• CAS No: 49655-93-8
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD09258913
• CID: 932580
• PubChem ID: 5250759
• Update Time: 2025-05-28

2,7-Dihydroxy-1,8-naphthridine Chemical and Physical Properties

Names and Identifiers

• 1,8-naphthyridine-2,7(1H,8H)-dione
• 2,7-Dihydroxy-1,8-naphthridine
• 1,8-dihydro-1,8-naphthyridine-2,7-dione
• [1,8]Naphthyridine-2,7-diol
• 1H,8H-[1,8]naphthyridine-2,7-dione
• 2,5-DIMETHYLBENZOTHIAZOLE
• 2,7-dihdroxy-1,8-napthyridine
• 2,7-dihydroxy-1,8-naphthyridine
• 1,8-Naphthyridine-2,7-diol
• AKOS006344247
• LJALSNRALPCDMH-UHFFFAOYSA-N
• SCHEMBL4297133
• CS-0171174
• SCHEMBL12910406
• AC-9325
• AKOS030240410
• AS-31784
• 1,8-Naphthyridin-2,7(1H,8H)-dione
• SY242013
• DTXSID70413289
• 49655-93-8
• MFCD09258913

• MDL： MFCD09258913
• Inchi： 1S/C8H6N2O2/c11-6-3-1-5-2-4-7(12)10-8(5)9-6/h1-4H,(H2,9,10,11,12)
• InChI Key： LJALSNRALPCDMH-UHFFFAOYSA-N
• SMILES： O=C1C=CC2C=CC(NC=2N1)=O

Computed Properties

• Exact Mass: 162.04300
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 322-323 ºC
• Solubility: Slightly soluble (23 g/l) (25 º C),
• PSA: 65.72000
• LogP: 0.21640

2,7-Dihydroxy-1,8-naphthridine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 2,7-Dihydroxy-1,8-naphthridine

Comprehensive Overview of 2,7-Dihydroxy-1,8-naphthridine (CAS No. 49655-93-8): Properties, Applications, and Research Insights

2,7-Dihydroxy-1,8-naphthridine (CAS No. 49655-93-8) is a heterocyclic organic compound with a naphthridine backbone, featuring hydroxyl groups at the 2 and 7 positions. This unique structure endows it with significant chemical and biological properties, making it a subject of interest in pharmaceutical research, material science, and analytical chemistry. The compound's molecular formula and structural features have been extensively studied for their potential in fluorescence probes, metal ion chelation, and enzyme inhibition.

Recent advancements in drug discovery have highlighted the role of 2,7-Dihydroxy-1,8-naphthridine as a scaffold for designing novel therapeutics. Its ability to interact with biological targets such as kinases and DNA has spurred investigations into its anticancer and antimicrobial activities. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock new avenues for treating resistant infections or chronic diseases. The compound's chelation properties also make it a candidate for diagnostic imaging and therapeutic agents targeting metal-related disorders.

In material science, 2,7-Dihydroxy-1,8-naphthridine is valued for its photophysical characteristics. Its fluorescence emission in the visible spectrum has applications in OLEDs (organic light-emitting diodes) and sensors for environmental monitoring. The compound's solvatochromism—a change in color due to solvent polarity—is another area of exploration for smart materials and bioimaging technologies. These attributes align with the growing demand for sustainable and high-performance materials in industries ranging from electronics to healthcare.

From a synthetic perspective, 2,7-Dihydroxy-1,8-naphthridine is often prepared via multistep organic reactions, including cyclization and oxidation processes. Optimizing its synthesis yield and purity remains a focus for chemists, especially given its potential scalability for industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its properties and ensure batch consistency.

Environmental and toxicological studies of 2,7-Dihydroxy-1,8-naphthridine are limited but critical for its safe use. Preliminary data suggest moderate biodegradability, though further research is needed to assess its ecotoxicity and bioaccumulation potential. Regulatory compliance, including REACH and FDA guidelines, will play a pivotal role in its adoption across sectors.

In summary, 2,7-Dihydroxy-1,8-naphthridine (CAS No. 49655-93-8) exemplifies the convergence of chemistry, biology, and materials science. Its versatility underscores its relevance in addressing contemporary challenges like drug resistance, renewable energy, and precision medicine. As research progresses, this compound may emerge as a cornerstone in next-generation technologies and therapies.